Cas no 57568-21-5 (8,10-Octadecadienoic acid)
8,10-Octadecadienoic acid structure
Product Name:8,10-Octadecadienoic acid
CAS No:57568-21-5
MF:C18H32O2
MW:280.445486068726
CID:344902
Update Time:2024-01-28
8,10-Octadecadienoic acid Chemical and Physical Properties
Names and Identifiers
-
- 8,10-Octadecadienoic acid
-
- Inchi: 1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h8-11H,2-7,12-17H2,1H3,(H,19,20)
- InChI Key: QJKCKUNKNNYJNS-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCCCCCC=CC=CCCCCCCC
Computed Properties
- Exact Mass: 280.24036
- Monoisotopic Mass: 280.24
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 14
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 7.1
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- Density: 0.911±0.06 g/cm3(Predicted)
- Boiling Point: 413.2±24.0 °C(Predicted)
- PSA: 37.3
- LogP: 5.88450
- pka: 4.78±0.10(Predicted)
8,10-Octadecadienoic acid Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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